Cas no 75073-11-9 (5-Iodo-6-methylpyridin-2-amine)

5-Iodo-6-methylpyridin-2-amine structure
75073-11-9 structure
Product Name:5-Iodo-6-methylpyridin-2-amine
CAS No:75073-11-9
MF:C6H7IN2
MW:234.037653207779
MDL:MFCD04138418
CID:90655
PubChem ID:959613
Update Time:2025-07-23

5-Iodo-6-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-6-methylpyridin-2-amine
    • 2-AMINO-5-IODO-6-METHYLPYRIDINE
    • 6-Amino-3-iodo-2-methylpyridine
    • 5-IODO-6-METHYL-PYRIDIN-2-YLAMINE
    • 6-Amino-3-iodo-2-picoline
    • 5-iodo-6-methyl-2-pyridinamine(SALTDATA: FREE)
    • 5-Iodo-6-methyl-2-pyridinamine
    • 2-Pyridinamine, 5-iodo-6-methyl-
    • 5-iodo-6-methyl-2-pyridylamine
    • ZERO/005167
    • PubChem13519
    • 5-iodo-6-methylpyridine-2-amine
    • AFMNJDHAAFAELF-UHFFFAOYSA-N
    • 2-Methyl-3-iodo-6-aminopyridine
    • HMS1783F06
    • 5-iodo-6-methyl-pyridin-2-amine
    • 2-AMINO-5-IODO-6-PICOLINE
    • ZI
    • 5-Iodo-6-methyl-pyridin-ylamine
    • BB 0245402
    • A9582
    • MFCD04138418
    • 5-Iodo-6-methyl-pyridin-2-ylamine, AldrichCPR
    • SY013205
    • O-DESMETHYLERLOTINIB-D8HCL
    • DTXSID90359332
    • AC-23493
    • 75073-11-9
    • CS-W012918
    • FT-0646519
    • Z57296056
    • SCHEMBL503306
    • AKOS000108858
    • EN300-101241
    • BS-2100
    • 5-iodo-6-methylpyridin-2-amine;6-Amino-3-iodo-2-methylpyridine
    • AB20800
    • W-203720
    • STK174307
    • DB-082141
    • ALBB-024127
    • MDL: MFCD04138418
    • Inchi: 1S/C6H7IN2/c1-4-5(7)2-3-6(8)9-4/h2-3H,1H3,(H2,8,9)
    • InChI Key: AFMNJDHAAFAELF-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(N)N=C1C

Computed Properties

  • Exact Mass: 233.96500
  • Monoisotopic Mass: 233.965391
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: Cream powder
  • Density: 1.898
  • Melting Point: 99.9-100.1°C
  • Boiling Point: 287℃ at 760 mmHg
  • Flash Point: 127.4±27.3 °C
  • PSA: 38.91000
  • LogP: 2.15800
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

5-Iodo-6-methylpyridin-2-amine Security Information

5-Iodo-6-methylpyridin-2-amine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Iodo-6-methylpyridin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Acetic acid ,  Benzene ;  72 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Remarkable switch in the regiochemistry of the iodination of anilines by N-iodosuccinimide: synthesis of 1,2-dichloro-3,4-diiodobenzene
Shen, Hao; et al, Synlett, 2012, 23(2), 208-214

5-Iodo-6-methylpyridin-2-amine Raw materials

5-Iodo-6-methylpyridin-2-amine Preparation Products

Additional information on 5-Iodo-6-methylpyridin-2-amine

Introduction to 5-Iodo-6-methylpyridin-2-amine (CAS No. 75073-11-9)

5-Iodo-6-methylpyridin-2-amine is a significant compound in the realm of pharmaceutical and chemical synthesis, characterized by its unique structural and functional properties. This heterocyclic amine derivative, bearing an iodine substituent at the 5-position and a methyl group at the 6-position of the pyridine ring, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The compound's molecular structure, denoted by the Chemical Abstracts Service Number (CAS No. 75073-11-9), underscores its distinct chemical identity and potential utility in various synthetic pathways.

The iodo-substituted pyridine core of 5-Iodo-6-methylpyridin-2-amine serves as a crucial intermediate in the synthesis of more complex molecules. The presence of the iodine atom at the 5-position facilitates nucleophilic aromatic substitution reactions, making it an invaluable building block for constructing biologically active scaffolds. This reactivity has been leveraged in the development of novel therapeutic agents targeting a wide range of diseases, including cancer, infectious disorders, and neurological conditions.

In recent years, 5-Iodo-6-methylpyridin-2-amine has been explored in the context of drug discovery and development. Its structural motif is reminiscent of several known pharmacophores, which have demonstrated efficacy in clinical trials. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the pyridine ring system contributes to binding affinity and selectivity against specific enzyme targets. The methyl group at the 6-position further modulates the electronic properties of the molecule, influencing its interactions with biological receptors and enzymes.

The compound's utility extends beyond pharmaceutical applications into the realm of materials science. Researchers have utilized 5-Iodo-6-methylpyridin-2-amine as a precursor in the synthesis of organic semiconductors and luminescent materials. The iodine atom's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, has enabled the construction of conjugated polymers with applications in optoelectronic devices. These advancements highlight the compound's role in bridging traditional organic chemistry with cutting-edge nanotechnology.

Recent studies have also delved into the mechanistic aspects of 5-Iodo-6-methylpyridin-2-amine transformations. Computational modeling has revealed that the compound's reactivity is highly dependent on solvent effects and reaction conditions. For example, polar aprotic solvents like dimethylformamide (DMF) enhance its participation in nucleophilic substitution reactions by stabilizing transition states. Such insights are critical for optimizing synthetic protocols and improving yields in large-scale production.

The pharmaceutical industry has shown particular interest in 5-Iodo-6-methylpyridin-2-amine due to its potential as a scaffold for antiviral and anticancer agents. Researchers have synthesized analogs of this compound that exhibit inhibitory activity against viral proteases and kinases involved in pathogenic processes. Preclinical studies have demonstrated promising results in cell-based assays, warranting further investigation into its therapeutic potential. The iodo-substituted pyridine core, along with its amine functionality, provides a versatile platform for structure-based drug design.

From a synthetic chemistry perspective, 5-Iodo-6-methylpyridin-2-amine offers unique opportunities for exploring new reaction pathways and methodologies. Transition-metal-catalyzed reactions have been particularly effective in modifying its structure, leading to novel derivatives with enhanced properties. For instance, palladium-catalyzed borylation reactions have enabled the introduction of boronic acid functionalities, which can be further transformed into other bioactive groups through cross-coupling strategies.

The environmental impact of synthesizing 5-Iodo-6-methylpyridin-2-amine has also been a subject of interest. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. Catalytic methods that employ recyclable ligands and mild reaction conditions have been explored to enhance efficiency while maintaining high selectivity. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion,5-Iodo-6-methylpyridin-2-amineseems poised to remain a cornerstone compound in both academic research and industrial applications due to its multifaceted utility across pharmaceuticals and materials science fields . Its structural features enable diverse functionalization strategies , making it an indispensable tool for chemists seeking innovative solutions . As research continues to uncover new possibilities , this remarkable molecule is likely to play an even greater role shaping future advancements .

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